2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide

• IUPAC Name: 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C13H17NO3S/c15-12(14-11-4-2-1-3-5-11)10-18-9-6-13-16-7-8-17-13/h1-5,13H,6-10H2,(H,14,15)
• InChI Key: ANLDWCVBOAIAJN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCSCC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol

Description

2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide, also known as DASPEI, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide is not fully understood. However, it has been suggested that it exerts its anticancer effects by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the growth of various microbial strains by disrupting their cell membranes.
Biochemical and Physiological Effects:
2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide has been shown to exhibit low toxicity and high selectivity towards cancer cells. It has also been shown to exhibit good stability and solubility in water. In addition, it has been shown to possess good photophysical properties, making it a potential photosensitizer for photodynamic therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide is its low toxicity and high selectivity towards cancer cells. This makes it a potential candidate for cancer therapy. However, one of the limitations of 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide is its limited solubility in organic solvents, which can make it difficult to use in certain lab experiments.

Future Directions

There are several potential future directions for the research on 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide. One possible direction is to study its potential as a photosensitizer in photodynamic therapy. Another possible direction is to study its potential as an antimicrobial agent. Further research is also needed to fully understand its mechanism of action and to optimize its synthesis method for better yield and purity.
Conclusion:
In conclusion, 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide is a novel compound that has shown promising potential for various therapeutic applications. Its low toxicity and high selectivity towards cancer cells make it a potential candidate for cancer therapy. Further research is needed to fully understand its mechanism of action and to explore its potential in various therapeutic applications.

Synthesis Methods

2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide can be synthesized by reacting 2-(2-mercaptoethoxy) acetic acid with N-phenyl glycine methyl ester in the presence of thionyl chloride. The resulting product is then reacted with 1,3-dioxolane-2-thiol to obtain 2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide.

Scientific Research Applications

2-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-N-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. In addition, it has also been studied for its potential use as a photosensitizer in photodynamic therapy.